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Compound of Interest

Compound Name:
2,2-Bis(4-

carboxyphenyl)hexafluoropropane

CAS No.: 1171-47-7

Cat. No.: B075619

Get Quote

4,4'-(Hexafluoroisopropylidene)bis(benzoic acid), often abbreviated as 6F-BDA, is an aromatic

dicarboxylic acid distinguished by a unique structural feature: the hexafluoroisopropylidene

bridge, -C(CF₃)₂-, linking two phenyl-carboxylic acid moieties. This is not merely a linker; it is a

functional unit that imparts a distinct set of properties to the molecule and, by extension, to the

macromolecules derived from it. The bulky, electron-withdrawing trifluoromethyl groups

introduce a permanent kink in the molecular backbone, disrupting chain packing and enhancing

solubility in organic solvents.[1][2] Furthermore, the fluorine content significantly lowers the

dielectric constant, increases thermal and oxidative stability, and enhances hydrophobicity.

This guide provides a comprehensive overview of 6F-BDA, moving from its fundamental

physicochemical properties to its synthesis, and culminating in its high-value applications,

particularly in the synthesis of advanced polymers and metal-organic frameworks (MOFs).[1][3]

The insights herein are intended to equip researchers with the foundational knowledge required

to effectively utilize this versatile monomer in their respective fields.
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A thorough understanding of a molecule's fundamental properties is the bedrock of its

successful application. The defining characteristics of 6F-BDA are summarized below.

Chemical Structure and Identifiers
The non-planar, bent structure imparted by the central hexafluoroisopropylidene group is a key

determinant of its utility, particularly in creating soluble, high-performance polymers.[1][2]

Caption: Chemical structure of 4,4'-(Hexafluoroisopropylidene)bis(benzoic acid).

Physicochemical Data Summary
The following table consolidates the key quantitative properties of 6F-BDA, essential for

experimental design, reaction stoichiometry, and material characterization.

Property Value Source(s)

CAS Number 1171-47-7 [1][4]

Molecular Formula C₁₇H₁₀F₆O₄ [5]

Molecular Weight 392.25 g/mol [1][4]

Melting Point 272-274 °C [1][2]

Appearance
White to off-white

powder/crystals
N/A

Purity
≥97% - 98% (typical

commercial grades)
[1][5]

InChI Key
PHQYMDAUTAXXFZ-

UHFFFAOYSA-N
[1][6]

SMILES
OC(=O)c1ccc(cc1)C(c2ccc(cc2

)C(O)=O)(C(F)(F)F)C(F)(F)F
[1]

Spectroscopic Data
Spectroscopic analysis is critical for confirming the identity and purity of 6F-BDA.
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¹H NMR: The proton NMR spectrum is characterized by distinct aromatic proton signals. The

chemical shifts and splitting patterns are consistent with two para-substituted benzene rings.

[6]

¹³C NMR: The carbon spectrum will show signals for the carboxylic acid carbons, the

quaternary carbon of the isopropylidene bridge, the trifluoromethyl carbons (split by fluorine),

and the distinct aromatic carbons.

¹⁹F NMR: A single signal is expected for the six equivalent fluorine atoms of the two -CF₃

groups.

FTIR: The infrared spectrum will exhibit characteristic absorption bands for the O-H stretch of

the carboxylic acid (a broad peak typically around 2500-3300 cm⁻¹), the C=O stretch (around

1700 cm⁻¹), C-F stretches (strong absorptions in the 1100-1300 cm⁻¹ region), and aromatic

C-H and C=C stretches.

Section 2: Synthesis and Purification Workflow
While 6F-BDA is commercially available, understanding its synthesis provides insight into

potential impurities and informs purification strategies. A common synthetic route involves the

oxidation of a suitable precursor, such as 2,2-bis(4-methylphenyl)hexafluoropropane.

General Synthesis Protocol: Oxidation Route
This protocol outlines a conceptual workflow. The choice of oxidant and reaction conditions is

critical for achieving high yield and purity. Potassium permanganate (KMnO₄) or nitric acid are

common oxidants for converting methyl groups on an aromatic ring to carboxylic acids.

Step-by-Step Methodology:

Reaction Setup: A multi-necked, round-bottom flask is equipped with a mechanical stirrer,

reflux condenser, and a temperature probe. The precursor, 2,2-bis(4-

methylphenyl)hexafluoropropane, is charged into the flask along with a suitable solvent (e.g.,

a mixture of pyridine and water).

Oxidant Addition: The oxidant (e.g., KMnO₄) is added portion-wise to the stirred solution.

Causality: Portion-wise addition is crucial to control the exothermic nature of the oxidation
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reaction and maintain a safe operating temperature.

Reflux: The reaction mixture is heated to reflux and maintained for several hours until the

reaction is complete (monitored by techniques like TLC or HPLC).

Workup: After cooling to room temperature, the excess oxidant is quenched (e.g., with

sodium bisulfite). The manganese dioxide byproduct is removed by filtration.

Acidification: The filtrate is acidified with a strong acid, such as hydrochloric acid (HCl), to a

pH of ~1-2. This protonates the carboxylate salt, causing the desired 4,4'-

(Hexafluoroisopropylidene)bis(benzoic acid) to precipitate out of the aqueous solution.

Purification: The crude solid is collected by filtration, washed with deionized water to remove

inorganic salts, and then dried. Further purification can be achieved by recrystallization from

an appropriate solvent system (e.g., acetic acid/water or ethanol/water). Trustworthiness:

The purity of the final product should be validated using melting point analysis and

spectroscopic methods (NMR, FTIR) to ensure it meets the standards required for

subsequent polymerization or coordination chemistry.

Caption: Key application pathways for 6F-BDA as a versatile chemical building block.

Section 4: Thermal Properties and Analysis
For applications in high-performance materials, thermal stability is paramount. Techniques like

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to

characterize these properties. [7][8]

Differential Scanning Calorimetry (DSC): DSC analysis of 6F-BDA itself would show a sharp

endotherm corresponding to its melting point at 272-274 °C. [1]When incorporated into a

polymer, the DSC thermogram is used to determine the glass transition temperature (Tg),

which is a measure of the polymer's operational temperature range. Polyimides derived from

related 6F monomers exhibit very high Tg values, often exceeding 300 °C. [9]*

Thermogravimetric Analysis (TGA): TGA measures weight loss as a function of temperature.

For 6F-BDA, TGA would show thermal stability up to its boiling/decomposition point. For

polymers containing the 6F-BDA moiety, TGA demonstrates their exceptional stability. The

onset of decomposition for such polymers is typically above 500 °C in an inert atmosphere,

indicating their suitability for high-temperature applications. [9]
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Section 5: Safety, Handling, and Storage
Adherence to proper safety protocols is non-negotiable when working with any chemical

reagent. The information below is a summary and should be supplemented by a full review of

the current Safety Data Sheet (SDS).

Hazard Identification:

Causes severe skin burns and eye damage. * May cause respiratory tract irritation. *

Prolonged or repeated inhalation may cause damage to organs (Lungs).

Recommended Handling Procedures:

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood. Ensure eyewash stations and safety showers are readily accessible. [10] * Personal

Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile), chemical

safety goggles or a face shield, and a lab coat. [10]If dust is generated, a NIOSH-

approved N95 dust mask or higher-level respirator is required. * Hygiene: Avoid breathing

dust. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place. [10] * The

product may be sensitive to light and moisture; storage under an inert gas (e.g., argon or

nitrogen) is recommended for long-term stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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